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Compound of Interest

Compound Name: STRONTIUM PHOSPHIDE

Cat. No.: B1143653

Introduction

This document provides a detailed experimental protocol for the solid-state synthesis of
strontium phosphide (SrsP2). Strontium phosphide is an inorganic compound with
applications in semiconductor research and as a reagent in chemical synthesis.[1] The
synthesis method described herein is a direct, high-temperature reaction between strontium
metal and red phosphorus. Due to the air and moisture sensitivity of the reactants and product,
all procedures must be carried out under an inert atmosphere. Strontium phosphide reacts

with water to produce highly toxic phosphine gas, necessitating strict adherence to safety
protocols.[1]

Materials and Equipment

Materials
Material Grade Supplier Catalog No.
) 99.9% trace metals ) )
Strontium (Sr) ] Sigma-Aldrich 244931
basis
Red Phosphorus (P) 99.99% Sigma-Aldrich 343248
Argon (Ar) High Purity (99.999%)  Airgas AR UHP300
Equipment

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1143653?utm_src=pdf-interest
https://www.benchchem.com/product/b1143653?utm_src=pdf-body
https://www.benchchem.com/product/b1143653?utm_src=pdf-body
https://en.wikipedia.org/wiki/Strontium_phosphide
https://www.benchchem.com/product/b1143653?utm_src=pdf-body
https://en.wikipedia.org/wiki/Strontium_phosphide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

e Glovebox with an inert atmosphere (e.g., Argon) with Oz and Hz0 levels < 1 ppm

» High-temperature tube furnace

e Quartz tube with vacuum adapter

e Schlenk line

e Alumina crucible

e Mortar and pestle (agate or alumina)

e Analytical balance (located inside the glovebox)

X-ray diffractometer (XRD)

Experimental Workflow
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Figure 1. Experimental workflow for the solid-state synthesis of strontium phosphide.
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Experimental Protocol

4.1 Preparation of Reactants (inside a glovebox)
o Transfer strontium metal and red phosphorus into an argon-filled glovebox.

» Using an analytical balance, weigh 2.628 g of strontium metal (30 mmol) and 0.619 g of red
phosphorus (20 mmol). This corresponds to a 3:2 molar ratio of Sr:P.

o Combine the weighed reactants in an agate or alumina mortar.

e Thoroughly grind the mixture for 15-20 minutes to ensure homogeneity. The resulting mixture
should be a fine, uniformly colored powder.

» Transfer the powdered mixture into an alumina crucible.

4.2 Reaction Procedure

» Place the alumina crucible containing the reactant mixture into the center of a quartz tube.
o Seal the quartz tube and connect it to a Schlenk line.

o Evacuate the quartz tube to a pressure of approximately 103 torr and backfill with high-
purity argon. Repeat this process three times to ensure an inert atmosphere.

e Place the sealed quartz tube into a high-temperature tube furnace.

e Heat the furnace to 800 °C at a rate of 10 °C/min.

» Hold the temperature at 800 °C for 12 hours to allow for complete reaction.
o Cool the furnace to room temperature at a rate of 5 °C/min.

4.3 Product Handling and Storage

¢ Once at room temperature, transfer the quartz tube back into the glovebox.

o Carefully open the tube and retrieve the alumina crucible containing the black crystalline
product, strontium phosphide.
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e The product should be stored in a sealed container under an inert atmosphere to prevent
decomposition.

Characterization
5.1 X-ray Diffraction (XRD)

The primary method for confirming the synthesis of strontium phosphide is powder X-ray
diffraction.

o Prepare the sample for XRD analysis inside the glovebox using a low-background sample
holder with an airtight dome to prevent exposure to air and moisture during the
measurement.

o Collect the diffraction pattern over a 20 range of 20° to 80° with a step size of 0.02°.

e The resulting diffraction pattern should be compared to the reference pattern for cubic SrzP-2.

Crystallographic Data for Strontium
Phosphide (SrsP2)

Crystal System Cubic
Space Group Fm-3m
Space Group Number 225
Lattice Parameter (a) 6.085 A

Note: The lattice parameter is a calculated value and may vary slightly based on experimental
conditions.

Safety Precautions

o Extreme Air and Moisture Sensitivity: Strontium phosphide reacts with water and moisture
to produce phosphine (PHs), a highly toxic and flammable gas.[1] All handling of the final
product must be conducted in a rigorously maintained inert atmosphere.
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+ Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, a lab coat, and gloves, when handling chemicals.

+ Waste Disposal: All waste materials should be quenched carefully with a suitable oxidizing
agent (e.g., calcium hypochlorite solution) in a fume hood before disposal according to

institutional guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Experimental Protocol for the Solid-State Synthesis of
Strontium Phosphide (Sr3P2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143653#experimental-protocol-for-solid-state-
synthesis-of-strontium-phosphide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1143653#experimental-protocol-for-solid-state-synthesis-of-strontium-phosphide
https://www.benchchem.com/product/b1143653#experimental-protocol-for-solid-state-synthesis-of-strontium-phosphide
https://www.benchchem.com/product/b1143653#experimental-protocol-for-solid-state-synthesis-of-strontium-phosphide
https://www.benchchem.com/product/b1143653#experimental-protocol-for-solid-state-synthesis-of-strontium-phosphide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1143653?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

